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Compound of Interest

Compound Name: 2-Thiophenecarbonyl chloride

Cat. No.: B032975

An In-depth Technical Guide to 2-Thiophenecarbonyl Chloride (CAS: 5271-67-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Thiophenecarbonyl chloride, also known as 2-thenoyl chloride, is a highly reactive acyl
chloride derived from thiophene. It serves as a critical building block in organic synthesis,
valued for its ability to introduce the thiophene-2-carbonyl moiety into a wide range of
molecules. This functionality is of particular interest in the pharmaceutical and agrochemical
industries due to the unique electronic and steric properties of the thiophene ring. This
document provides a comprehensive technical overview of its chemical properties,
spectroscopic signature, synthesis, key applications, and relevant experimental procedures.

Chemical and Physical Properties

2-Thiophenecarbonyl chloride is a clear, colorless to yellow-grey liquid that is sensitive to
moisture.[1] Its key identifiers and physicochemical properties are summarized below for easy
reference.

Table 1: Chemical Identifiers and Nomenclature
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Identifier

CAS Number

Value

5271-67-0[2]

Molecular Formula

CsHsClOS[2]

Molecular Weight 146.59 g/mol [2]

IUPAC Name thiophene-2-carbonyl chloride[3]
2-Thenoyl chloride, a-Thenoyl chloride,

Synonyms ) )
Thiophene-2-carbonyl chloride[2][3]

InChl Key QIQITDHWZYEEPA-UHFFFAOYSA-N

SMILES CIC(=O)clccesl

EC Number 226-092-4[2]

| Beilstein Number | 110145[2] |

Table 2: Physicochemical Data

Property Value

Appearance Clear colorless to yellow-grey liquid[1]
Boiling Point 206-208 °C (lit.)

Density 1.371 g/mL at 25 °C (lit.)

Refractive Index (n20/D)

1.590 (lit.)

Flash Point

90 °C (194 °F)[2]

Solubility

Soluble in Chloroform[1]

| Storage Temperature | 2-8°C, under inert atmosphere[4] |

Spectroscopic Data
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Spectroscopic analysis is crucial for confirming the identity and purity of 2-Thiophenecarbonyl
chloride.

Table 3: Key Spectroscopic Data

Technique Data / Interpretation

(CDCls, 400 MHz) 3 (ppm): 7.79 (d, J=4 Hz,

1H NMR
1H), 7.04 (d, J=4 Hz, 1H).[5]

(CDClIs, 100 MHz) 8 (ppm): 158.8 (C=0), 143.3,
137.6, 135.2, 128.3 (Thiophene C).[5]

13C NMR

m/z Top Peak: 111; m/z 2nd Highest: 39; m/z
3rd Highest: 146 (M™*).[3] The primary peak at

Mass Spec. (GC-MS
pec. ( ) m/z 111 corresponds to the [M-CI]* fragment

(thenoyl cation).

| Infrared (IR) | The spectrum is characterized by a strong absorption band for the C=0 stretch
of the acyl chloride, typically found at high wavenumbers (>1750 cm~1), and bands
corresponding to the C-H and C=C stretching of the thiophene ring.[3] |

Synthesis and Key Reactions

2-Thiophenecarbonyl chloride is typically synthesized from readily available precursors. Its
primary utility lies in its function as a potent acylating agent.

Synthesis Pathways

Common industrial synthesis involves the chlorination of 2-thiophenecarboxylic acid, often
using reagents like thionyl chloride (SOCI2) or oxalyl chloride.[6][7] Alternative routes start from
thiophene itself via direct acylation or from 2-acetylthiophene.[1][6] A workflow for a common
laboratory-scale synthesis is depicted below.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b032975?utm_src=pdf-body
https://www.benchchem.com/product/b032975?utm_src=pdf-body
https://patents.google.com/patent/WO2017076844A1/en
https://patents.google.com/patent/WO2017076844A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiophenecarbonyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiophenecarbonyl-chloride
https://www.benchchem.com/product/b032975?utm_src=pdf-body
https://patents.google.com/patent/US4321399A/en
https://www.chemicalbook.com/synthesis/2-thiophenecarbonyl-chloride.htm
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00488
https://patents.google.com/patent/US4321399A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Thiophenecarboxylic Thionyl Chloride (SOCI2) Ethyl Acetate
[ Acid j (Chlorinating Agent) DA (@Il (Solvent)
Process
\
(I—Teat to 65°C
(2.5 hours) ) *

4 Product&‘;’urification )

(Crude Product Mixture)

\
[Vacuum Distillation)

Y

2-Thiophenecarbonyl
Chloride (>98% Purity)
N J

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Thiophenecarbonyl chloride.

Acylation Reactions

The primary utility of 2-Thiophenecarbonyl chloride is in acylation reactions, where it readily
reacts with nucleophiles such as amines, alcohols, and phenols to form the corresponding
amides and esters. This reaction is fundamental to its application in drug synthesis.
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Caption: General schematic of an acylation reaction.

Applications in Drug Development and
Agrochemicals

The 2-thenoyl group is a key structural motif in several active pharmaceutical ingredients (APIs)
and agrochemicals.

» Tioxazafen: 2-Thiophenecarbonyl chloride is a key raw material in the synthesis of
Tioxazafen, a nematicide used for seed treatment.[1][8] The synthesis involves reacting it
with benzamide oxime to form the core 1,2,4-oxadiazole structure.[8]

o Diuretics: It is an essential intermediate in the preparation of the diuretic drug Ticrynafen.[6]

e GPR119 Agonists: This compound is used to synthesize substituted pyridines that act as
selective and highly effective GPR119 agonists. GPR119 is a G protein-coupled receptor
and a promising target for the treatment of type 2 diabetes and other metabolic disorders.[9]
Activation of GPR119 in pancreatic (3-cells and intestinal L-cells leads to increased insulin
secretion and the release of incretin hormones like GLP-1.[10]
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Caption: Role of 2-Thiophenecarbonyl chloride in Tioxazafen synthesis.[8]

Experimental Protocols

The following protocols are provided for illustrative purposes. All work should be conducted by

trained personnel in a well-ventilated fume hood with appropriate personal protective

equipment (PPE).

Protocol 1: Synthesis from 2-Thiophenecarboxylic
Acid[8]

Materials: 2-Thiophenecarboxylic acid (63.1 g, 493 mmol), Ethyl acetate (208 g), Thionyl
chloride (67.2 g, 565 mmol, 1.15 eq.), N,N-dimethylformamide (DMF, 0.2 mL, catalytic), 20%

aq. NaOH.

Procedure:

o In a 3-neck round-bottom flask equipped with a reflux condenser and thermocouple,

dissolve 2-thiophenecarboxylic acid in ethyl acetate. Purge the system with nitrogen.

o Connect the condenser outlet to a trap containing 20% ag. NaOH to neutralize evolved

HCl and SO2 gases.

o Add a catalytic amount of DMF. Heat the mixture to 65°C with stirring.
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o Slowly add thionyl chloride via a dropping funnel. The reaction is exothermic and gas
evolution will be observed. Maintain the temperature around 58-65°C.

o Stir for 2.5 hours at 65°C, monitoring the reaction by GC/MS until no starting material is
detected.

e Work-up and Purification:
o Cool the reaction mixture to room temperature.
o Fit the flask for vacuum distillation.

o Distill off the ethyl acetate and excess thionyl chloride under reduced pressure (approx.
60-125 mmHg).

o Increase the vacuum (approx. 4 mmHg) and distill the product, 2-thiophenecarbonyl
chloride, which collects as a clear pale-yellow oil at a vapor temperature of ~63°C.
(Expected yield: ~81%).

Protocol 2: General Amide Synthesis via Acylation[12]
[13]
o Materials: Carboxylic acid (for in-situ generation) or 2-Thiophenecarbonyl chloride (1

mmol), primary or secondary amine (1 mmol), Triethylamine (EtsN, 3 mmol),
Dichloromethane (DCM, solvent), 1N HCI, 1N NaOH.

e Procedure:

o In a round-bottom flask, dissolve the amine (1 mmol) and triethylamine (3 mmol) in
dichloromethane at room temperature.

o Slowly add a solution of 2-thiophenecarbonyl chloride (1 mmol) in dichloromethane.

o Stir the mixture at room temperature for 15-30 minutes. Monitor reaction completion by
TLC.

o Work-up and Purification:
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[e]

Evaporate the solvent under reduced pressure.

Re-dissolve the residue in dichloromethane.

o

[¢]

Wash the organic phase sequentially with 1N HCI and then 1N NaOH.

[¢]

Dry the organic phase over anhydrous sodium sulfate (NazS0Oa), filter, and evaporate the
solvent to afford the corresponding amide.

Safety and Handling

2-Thiophenecarbonyl chloride is a corrosive and moisture-sensitive compound that requires
careful handling.

Table 4: GHS Safety Information

Category Information
Pictograms GHSO05 (Corrosion)[2]
Signal Word Danger[2]

Hazard Statements

H290: May be corrosive to metals.[2]H314:

Causes severe skin burns and eye damage.[2]

Precautionary Statements

P280: Wear protective gloves/protective
clothing/eye protection/face protection.
[2]P303+P361+P353: IF ON SKIN (or hair):
Take off immediately all contaminated clothing.
Rinse skin with water/shower.
[2]P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[2]P310: Immediately call a
POISON CENTER or doctor/physician.[2]

Personal Protective Equipment

Faceshields, chemical-resistant gloves, goggles,

and a suitable respirator are recommended.[2]
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| Storage Class | 8A - Combustible corrosive hazardous materials.[2] |

The compound reacts with water, including atmospheric moisture, to release corrosive
hydrogen chloride gas. It should be stored under an inert atmosphere (e.g., nitrogen or argon)
in a tightly sealed container in a cool, dry place.[4]

Conclusion

2-Thiophenecarbonyl chloride (CAS 5271-67-0) is a cornerstone reagent in modern organic
synthesis. Its well-defined physicochemical properties and predictable reactivity make it an
invaluable tool for introducing the 2-thenoyl group, a privileged scaffold in medicinal chemistry
and agrochemical science. Its central role in producing high-value compounds like Tioxazafen
and GPR119 agonists underscores its importance for professionals in drug discovery and
development. Proper handling and storage are critical due to its corrosive and moisture-
sensitive nature. This guide provides the foundational technical data and procedural knowledge
necessary for its effective and safe utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Thiophenecarbonyl chloride CAS number 5271-67-0].
BenchChem, [2025]. [Online PDF]. Available at:
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5271-67-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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